![molecular formula C10H3ClF5N3OS B4678222 2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B4678222.png)
2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide
Overview
Description
2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound belongs to the class of thiadiazole derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it is believed that the compound exerts its biological activity by inhibiting specific enzymes or receptors in the target organism. For example, the compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of specific enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific application. In medicinal chemistry, the compound has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi. In agriculture, the compound has been shown to exhibit herbicidal and insecticidal activities. However, the compound may also have adverse effects on non-target organisms and the environment.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its synthetic accessibility. The compound can be synthesized using various methods, and the yield is generally good. Additionally, the compound has been extensively studied for its biological activities, making it a useful tool for investigating specific biological processes. However, one of the limitations of using the compound in lab experiments is its potential toxicity and adverse effects on non-target organisms.
Future Directions
There are several future directions for research on 2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide. One of the future directions is the development of novel derivatives with improved biological activity and reduced toxicity. Another future direction is the investigation of the compound's potential applications in other fields such as material science and environmental science. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential effects on non-target organisms and the environment.
In conclusion, this compound is a synthetic compound that has potential applications in various fields. The compound can be synthesized using various methods, and its biological activities have been extensively studied. However, further research is needed to fully understand the compound's mechanism of action and potential effects on non-target organisms and the environment.
Scientific Research Applications
2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, the compound has been evaluated for its anticancer, antifungal, and antibacterial activities. In agriculture, the compound has been tested for its herbicidal and insecticidal properties. In material science, the compound has been investigated for its potential use as a building block for the synthesis of novel materials.
properties
IUPAC Name |
2-chloro-4,5-difluoro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H3ClF5N3OS/c11-4-2-6(13)5(12)1-3(4)7(20)17-9-19-18-8(21-9)10(14,15)16/h1-2H,(H,17,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGCDEFHYFLIDPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)Cl)C(=O)NC2=NN=C(S2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H3ClF5N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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